N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(pyrazin-2-yl)thiazole-4-carboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-pyrazin-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H8N6OS2/c21-13(17-8-2-1-3-9-12(8)20-23-19-9)11-7-22-14(18-11)10-6-15-4-5-16-10/h1-7H,(H,17,21)
• InChI Key: MOPKNLSNRYJVDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)NC(=O)C3=CSC(=N3)C4=NC=CN=C4
• Molecular Formula: C14H8N6OS2
• Molecular Weight: 340.4 g/mol
• CAS No.: 1235048-27-7

Description

N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(pyrazin-2-yl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C14H8N6OS2 and its molecular weight is 340.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Applications

A range of compounds related to the specified chemical structure have been synthesized and tested for their antibacterial and antifungal properties. For instance, novel analogs displaying significant antibacterial activity against Staphylococcus aureus and Bacillus subtilis were synthesized, with some compounds showing promising activity at non-cytotoxic concentrations (Palkar et al., 2017). Another study synthesized a compound through the reaction between 4-amino-N-(benzo[d]thiazol-2-yl)benzamide and pyrazine-2-carboxylic acid, which was screened for antibacterial and antifungal activities, showing potential against pathogens such as Staphylococcus aureus, Klebsiella pneumonia, Escherichia coli, Candida albicans, and Aspergillus niger (Senthilkumar, Umarani, & Satheesh, 2021).

Anticancer Activity

Compounds structurally similar to N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(pyrazin-2-yl)thiazole-4-carboxamide have been evaluated for their anticancer activities. One notable study synthesized a new organic compound evaluated against MDA-MB-231 breast cancer cells, demonstrating the potential utility of these compounds in cancer treatment (Senthilkumar, Umarani, & Satheesh, 2021).

Antiviral Activities

There's also research into the antiviral properties of similar compounds. For example, a study on synthesized N-(1,4 disubstituted pyrazole-yl)-1,2,3-thiadiazole carboxamide compounds against Tobacco mosaic virus (TMV) and Cucumber mosaic virus (CMV) found some compounds exhibited significant antivirus activity, highlighting the potential for development into antiviral agents (Wu Zhi-bin, 2013).